N-(2-bromophenyl)-4-oxo-4-[2-(2-thienylmethylene)hydrazino]butanamide

• Molecular Formula: C15H14BrN3O2S
• Molecular Weight: 380.3 g/mol
• IUPAC Name: N-(2-bromophenyl)-N//'-[(E)-thiophen-2-ylmethylideneamino]butanediamide
• InChI: InChI=1S/C15H14BrN3O2S/c16-12-5-1-2-6-13(12)18-14(20)7-8-15(21)19-17-10-11-4-3-9-22-11/h1-6,9-10H,7-8H2,(H,18,20)(H,19,21)/b17-10+
• InChI Key: MMSWRSDEMFNZTI-LICLKQGHSA-N
• Isomeric SMILES: C1=CC=C(C(=C1)NC(=O)CCC(=O)N/N=C/C2=CC=CS2)Br
• SMILES: C1=CC=C(C(=C1)NC(=O)CCC(=O)NN=CC2=CC=CS2)Br

Description

N-(2-bromophenyl)-4-oxo-4-[2-(2-thienylmethylene)hydrazino]butanamide, also known as BPTES, is a small molecule inhibitor that has gained significant attention in the scientific community due to its potential as a therapeutic agent. BPTES is a selective inhibitor of glutaminase, an enzyme that plays a critical role in the metabolism of cancer cells.

Scientific Research Applications

N-(2-bromophenyl)-4-oxo-4-[2-(2-thienylmethylene)hydrazino]butanamide has been the subject of extensive scientific research due to its potential as a therapeutic agent for cancer treatment. Glutaminase is an enzyme that is highly expressed in cancer cells and plays a critical role in their survival and growth. By inhibiting glutaminase, N-(2-bromophenyl)-4-oxo-4-[2-(2-thienylmethylene)hydrazino]butanamide has been shown to selectively target cancer cells, leading to their death. N-(2-bromophenyl)-4-oxo-4-[2-(2-thienylmethylene)hydrazino]butanamide has been tested in preclinical models of various types of cancer, including breast, lung, and pancreatic cancer, and has shown promising results.

Mechanism of Action

N-(2-bromophenyl)-4-oxo-4-[2-(2-thienylmethylene)hydrazino]butanamide works by inhibiting the activity of glutaminase, an enzyme that is critical for the metabolism of cancer cells. Glutaminase catalyzes the conversion of glutamine to glutamate, which is then used by cancer cells to generate energy and synthesize macromolecules. By inhibiting glutaminase, N-(2-bromophenyl)-4-oxo-4-[2-(2-thienylmethylene)hydrazino]butanamide disrupts this metabolic pathway, leading to the death of cancer cells.
Biochemical and Physiological Effects
N-(2-bromophenyl)-4-oxo-4-[2-(2-thienylmethylene)hydrazino]butanamide has been shown to have a significant impact on the biochemical and physiological processes of cancer cells. By inhibiting glutaminase, N-(2-bromophenyl)-4-oxo-4-[2-(2-thienylmethylene)hydrazino]butanamide disrupts the metabolism of cancer cells, leading to a decrease in the production of ATP and NADPH. This, in turn, leads to an increase in oxidative stress and the activation of apoptotic pathways, ultimately resulting in the death of cancer cells.

Advantages and Limitations for Lab Experiments

N-(2-bromophenyl)-4-oxo-4-[2-(2-thienylmethylene)hydrazino]butanamide has several advantages for lab experiments, including its selectivity for cancer cells and its ability to disrupt the metabolism of cancer cells. However, there are also some limitations to using N-(2-bromophenyl)-4-oxo-4-[2-(2-thienylmethylene)hydrazino]butanamide in lab experiments. One of the main limitations is the complexity of the synthesis process, which can make it difficult to obtain large quantities of N-(2-bromophenyl)-4-oxo-4-[2-(2-thienylmethylene)hydrazino]butanamide. Additionally, N-(2-bromophenyl)-4-oxo-4-[2-(2-thienylmethylene)hydrazino]butanamide can be unstable and may require specialized storage conditions to maintain its potency.

Future Directions

There are several future directions for the research and development of N-(2-bromophenyl)-4-oxo-4-[2-(2-thienylmethylene)hydrazino]butanamide. One potential direction is the optimization of the synthesis process to make it more efficient and cost-effective. Another direction is the development of new formulations of N-(2-bromophenyl)-4-oxo-4-[2-(2-thienylmethylene)hydrazino]butanamide that can improve its stability and bioavailability. Additionally, further research is needed to better understand the mechanism of action of N-(2-bromophenyl)-4-oxo-4-[2-(2-thienylmethylene)hydrazino]butanamide and its potential for use in combination with other cancer therapies.
Conclusion
In conclusion, N-(2-bromophenyl)-4-oxo-4-[2-(2-thienylmethylene)hydrazino]butanamide is a small molecule inhibitor that has shown promising results as a potential therapeutic agent for cancer treatment. Its selective inhibition of glutaminase makes it a promising candidate for targeting cancer cells, and its impact on the metabolic pathways of cancer cells has significant biochemical and physiological effects. While there are some limitations to using N-(2-bromophenyl)-4-oxo-4-[2-(2-thienylmethylene)hydrazino]butanamide in lab experiments, there are also several future directions for research and development that could lead to its optimization and wider application in cancer therapy.

Synthesis Methods

N-(2-bromophenyl)-4-oxo-4-[2-(2-thienylmethylene)hydrazino]butanamide can be synthesized using a multi-step process that involves the reaction of 2-bromobenzylamine with 2-thiophenecarboxaldehyde to form the Schiff base intermediate. This intermediate is then reacted with ethyl acetoacetate to form the final product, N-(2-bromophenyl)-4-oxo-4-[2-(2-thienylmethylene)hydrazino]butanamide. The synthesis of N-(2-bromophenyl)-4-oxo-4-[2-(2-thienylmethylene)hydrazino]butanamide is a complex process that requires a high level of expertise and specialized equipment.